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Compound of Interest

Compound Name: Tebipenem Tetrahydrate

CAS No.: 936010-57-0

Cat. No.: B1141317

Get Quote

Executive Summary & Critical Distinction
Stop and Read: The most common failure mode in Tebipenem susceptibility testing is the

selection of the wrong pharmaceutical compound.[1]

In Vivo: Patients are administered Tebipenem Pivoxil (Prodrug).[1][2] Esterases in the

intestinal tract convert this to the active moiety.[1]

In Vitro (The Assay): Bacteria generally lack the specific esterases required for this

conversion.[1] You MUST use Tebipenem (Active Moiety) (e.g., Tebipenem free acid or salt)

for MIC testing.[1] Using Tebipenem Pivoxil in a broth microdilution (BMD) assay will result in

false resistance (elevated MICs) because the drug remains in its inactive prodrug form.

This guide details the CLSI-compliant methodology for determining the Minimum Inhibitory

Concentration (MIC) of Tebipenem against Enterobacterales and other relevant pathogens

using the Broth Microdilution method.
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Compound Handling and Stability
Carbapenems possess a fused beta-lactam ring that is susceptible to hydrolysis.[1] Tebipenem

is no exception.[1]

Solubility: Active Tebipenem is soluble in water, but stability is pH-dependent.[1]

Stock Preparation: Prepare stock solutions at 10X or 20X the highest concentration to be

tested (typically 1000 µg/mL or 5120 µg/mL).

Solvent: 0.1 M Phosphate Buffer (pH 7.0) is preferred for stability, though sterile deionized

water is acceptable if used immediately.[1]

Storage: Aliquot immediately. Store at -70°C or below. Do not refreeze. Thawed aliquots

must be discarded after use.

Media Specifications
Base Medium: Cation-Adjusted Mueller-Hinton Broth (CAMHB).[1][3]

Cation Adjustment: Calcium (20–25 mg/L) and Magnesium (10–12.5 mg/L).

Why? Divalent cations stabilize the bacterial outer membrane (LPS bridging) and regulate

porin channels. Incorrect cation levels alter membrane permeability, skewing MIC results

for carbapenems.[1]

Experimental Protocol: Broth Microdilution
Workflow Visualization
The following diagram outlines the critical path for plate preparation and assay execution.
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Figure 1: Step-by-step workflow for Tebipenem Broth Microdilution. Note the parallel

preparation of drug and inoculum.[1][4]

Step-by-Step Methodology
Step 1: Plate Preparation

Prepare a dilution series of Tebipenem in CAMHB.[4]

Standard range for Enterobacterales: 0.004 µg/mL to 4 µg/mL.

Dispense 50 µL of each concentration into the wells of a sterile 96-well microtiter plate.

Include a Growth Control (GC) well (CAMHB + bacteria, no drug) and a Sterility Control (SC)

well (CAMHB only).[1]

Step 2: Inoculum Preparation

Select 3-5 isolated colonies from a fresh (18-24h) non-selective agar plate.

Emulsify in saline to match a 0.5 McFarland Standard (

CFU/mL).

Dilution: Dilute this suspension 1:100 in CAMHB.

Calculation: 100 µL suspension + 9.9 mL CAMHB.
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Result:

CFU/mL.

Step 3: Inoculation

Add 50 µL of the diluted inoculum to each well containing drug.

Final System:

Drug concentration: Halved (due to 1:1 dilution).

Inoculum concentration:

CFU/mL.[2][4][5]

Total Volume: 100 µL.[2][5]

Step 4: Incubation

Seal plates with a perforated gas-permeable seal to prevent evaporation without creating

anaerobic conditions.[1]

Incubate at 35 ± 2°C in ambient air for 16–20 hours.

Quality Control & Data Validation
A valid assay requires the Quality Control (QC) strains to fall within specific ranges. If QC fails,

patient/test data must not be reported.[1]

QC Ranges (CLSI/FDA)
The following ranges are established for Tebipenem (Active).
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Organism ATCC Strain QC Range (µg/mL) Comments

Escherichia coli 25922 0.008 – 0.06
Primary QC strain for

Gram-negatives.[1]

Haemophilus

influenzae
49247 0.03 – 0.12

Requires HTM broth.

[1]

Staphylococcus

aureus
29213 0.06 – 0.25

Gram-positive check

(less common for this

drug).

Pseudomonas

aeruginosa
27853 0.5 – 2

Used for method

validation, though

Tebipenem has limited

activity here.[1]

Assay Validation Logic
Use this logic flow to determine if your plate is valid.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://journals.asm.org/doi/10.1128/aac.00603-19
https://journals.asm.org/doi/10.1128/aac.00603-19
https://journals.asm.org/doi/10.1128/aac.00603-19
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141317?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Check Growth Control (GC)

Is there visible turbidity?

Check Sterility Control (SC)

Yes

INVALID:
Inoculum Failure

No

Is it clear?

Check QC Strain MIC

Yes

INVALID:
Contamination

No

Is MIC within CLSI Range?

VALID ASSAY
Report Results

Yes

INVALID:
Systematic Error

No

Click to download full resolution via product page

Figure 2: Decision matrix for validating MIC assay results.

Data Interpretation (Breakpoints)
Interpret MIC values based on FDA/CLSI provisional breakpoints for Enterobacterales

(specifically for Complicated Urinary Tract Infections).
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Category MIC (µg/mL) Clinical Implication

Susceptible (S) ≤ 0.12

High probability of therapeutic

success with standard dosing.

[1]

Intermediate (I) 0.25

Efficacy is uncertain; may work

if the drug concentrates at the

site (e.g., urine).[1]

Resistant (R) ≥ 0.5
High probability of therapeutic

failure.

Note: Breakpoints are subject to change. Always verify with the latest CLSI M100 or FDA

Susceptibility Test Interpretive Criteria (STIC).[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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